DTSSP Crosslinker DTSSP Crosslinker DTSSP Crosslinker, or 3,3´-Dithiobis[sulfosuccinimidylpropionate], is a homobifunctional protein crosslinker that is cell membrane impermeable. DTSSP crosslinker can be used to crosslink extracellular and membrane proteins.
Brand Name: Vulcanchem
CAS No.: 81069-02-5
VCID: VC0526709
InChI: InChI=1S/C14H16N2O14S4/c17-9-5-7(33(23,24)25)13(21)15(9)29-11(19)1-3-31-32-4-2-12(20)30-16-10(18)6-8(14(16)22)34(26,27)28/h7-8H,1-6H2,(H,23,24,25)(H,26,27,28)
SMILES: C1C(C(=O)N(C1=O)OC(=O)CCSSCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O)S(=O)(=O)O
Molecular Formula: C14H16N2O14S4
Molecular Weight: 564.6 g/mol

DTSSP Crosslinker

CAS No.: 81069-02-5

Cat. No.: VC0526709

Molecular Formula: C14H16N2O14S4

Molecular Weight: 564.6 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

DTSSP Crosslinker - 81069-02-5

Specification

Description DTSSP Crosslinker, or 3,3´-Dithiobis[sulfosuccinimidylpropionate], is a homobifunctional protein crosslinker that is cell membrane impermeable. DTSSP crosslinker can be used to crosslink extracellular and membrane proteins.
CAS No. 81069-02-5
Molecular Formula C14H16N2O14S4
Molecular Weight 564.6 g/mol
IUPAC Name 1-[3-[[3-(2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy-3-oxopropyl]disulfanyl]propanoyloxy]-2,5-dioxopyrrolidine-3-sulfonic acid
Standard InChI InChI=1S/C14H16N2O14S4/c17-9-5-7(33(23,24)25)13(21)15(9)29-11(19)1-3-31-32-4-2-12(20)30-16-10(18)6-8(14(16)22)34(26,27)28/h7-8H,1-6H2,(H,23,24,25)(H,26,27,28)
Standard InChI Key VOTJUWBJENROFB-UHFFFAOYSA-N
SMILES C1C(C(=O)N(C1=O)OC(=O)CCSSCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O)S(=O)(=O)O
Canonical SMILES C1C(C(=O)N(C1=O)OC(=O)CCSSCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O)S(=O)(=O)O
Appearance Solid powder

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